Methyl 2-(3-chlorophenyl)-1,3-oxazole-4-carboxylate

• CAS No.: 154405-97-7
• Molecular Formula: C11H8ClNO3
• Molecular Weight: 237.64 g/mol
• IUPAC Name: methyl 2-(3-chlorophenyl)-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C11H8ClNO3/c1-15-11(14)9-6-16-10(13-9)7-3-2-4-8(12)5-7/h2-6H,1H3
• InChI Key: ZRVDWXLVPKFBDR-UHFFFAOYSA-N
• SMILES: COC(=O)C1=COC(=N1)C2=CC(=CC=C2)Cl

Description

Methyl 2-(3-chlorophenyl)-1,3-oxazole-4-carboxylate is a useful research compound. Its molecular formula is C11H8ClNO3 and its molecular weight is 237.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(3-chloro-benzoylamino)-3-hydroxy-propionic acid methyl ester (7.2 g, 29.6 mmol) in CH2Cl2 at −20° C. was added dropwise De-oxofluor (7.2 g, 32.6 mmol). After stirring at this temperature for 30 min, BrCCl3 (3.6 g, 18.1 mmol) was added dropwise followed by DBU (2.79 g, 18.1 mmol). The mixture was then stirred at 2-3° C. for 8 h ad then quenched with saturated NaHCO3 followed by extraction with ethyl acetate. The organic extract as then washed with brine and dried over Na2SO4 (anhydrous). Purification was performed by flash column chromatography on silica gel using ethyl acetate in hexanes as eluant to afford 2-(3-chloro-phenyl)-oxazole-4-carboxylic acid methyl ester (4.1 g, 59%) as a yellow solid. 1H NMR (CDCl3) d (ppm): 8.30 (s, 1 H), 8.12 (d, 1 H), 7.98 (dd, 1 H), 7.45 (m, 2 H), 3.96 (s, 3 H).